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Introduction

ARN23765 is a highly potent, orally bioavailable small molecule corrector of the F508del
mutant Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein.[1][2][3] Cystic
Fibrosis (CF) is a genetic disorder caused by mutations in the CFTR gene, with the F508del
mutation being the most prevalent. This mutation leads to misfolding of the CFTR protein, its
retention in the endoplasmic reticulum, and subsequent degradation, resulting in a reduced
quantity of functional chloride channels at the cell surface.[4] ARN23765 acts as a
pharmacological chaperone, specifically a type | corrector, to rescue the trafficking of F508del-
CFTR to the plasma membrane, thereby restoring chloride channel function.[1][5][6][7] These
application notes provide detailed protocols for key in vitro assays to characterize the activity of
ARN23765.

Mechanism of Action

ARN23765 directly binds to and stabilizes the membrane-spanning domain-1 (MSD1) of the
F508del-CFTR protein.[1][5][6][7] This interaction is crucial for correcting the conformational
defect, allowing the mutant protein to properly fold and transit through the cellular quality
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control machinery to the plasma membrane. As a type | corrector, ARN23765 demonstrates
synergistic or additive effects when used in combination with type Il and type Ill CFTR

correctors.[1][8]
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Caption: Mechanism of Action of ARN23765.

Quantitative Data Summary

The following tables summarize the in vitro potency and efficacy of ARN23765 and its analogs
from key cell-based assays.

Table 1: Potency of ARN23765 in Human Bronchial Epithelial (HBE) Cells

Cell Type Assay Parameter Value Reference
F508del/F508del  Short-Circuit

EC50 38 pM [2131[4][8]1[°]
HBE cells Current (Isc)
F508del/F508del  Short-Circuit

EC50 (VX-809) ~200 nM [8]

HBE cells Current (Isc)

Table 2: Activity of ARN23765 Analogs in CFBE41o0- Cells
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Compound Assay Parameter Value Reference
ARN23765 Halide-Sensitive

EC50 3.3nM [1]
Analog 1 YFP
ARN23765 Halide-Sensitive

Emax 3.0 [1]
Analog 1 YFP
ARN23765 Halide-Sensitive

EC50 24 nM [1]
Analog 2 YFP
ARN23765 Halide-Sensitive

Emax 1.2 [1]
Analog 2 YFP

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Halide-Sensitive YFP (HS-YFP) Assay for CFTR Channel
Activity

This high-throughput assay measures CFTR-mediated iodide influx by the quenching of a co-
expressed halide-sensitive Yellow Fluorescent Protein (YFP-H148Q/1152L).[1][5][9]
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Seed CFBE41o0- cells expressing
F508del-CFTR and HS-YFP
in 96-well plates

l

Incubate with ARN23765
(24 hours, 37°C)
(Wash cells with PBS)

Competition with
excess ARN23765
(optional control)

l Incubate live CFBE410- cells
with ARN23765-derived
Add lodide-containing solution photoaffinity probe

to induce covalent cross-linking
(Fluorescence Plate Reader)

] Expose cells to UV light
Measure baseline YFP fluorescence

Add CFTR agonist cocktail Lyse cells
(e.g., Forskolin + Genistein)

Enrich probe-protein complexes
9

(e.g., Streptavidin pull-down

Measure YFP fluorescence quenchin
for biotinylated probe)

over time

Calculate rate of quenching Analyze for CFTR by
(proportional to CFTR activity) Western Blot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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